1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol

• Molecular Formula: C65H120O6
• Molecular Weight: 997.6 g/mol
• InChI: InChI=1S/C65H120O6/c1-4-7-10-13-16-19-22-25-28-30-32-34-37-40-43-46-49-52-55-58-64(67)70-61-62(60-69-63(66)57-54-51-48-45-42-39-36-27-24-21-18-15-12-9-6-3)71-65(68)59-56-53-50-47-44-41-38-35-33-31-29-26-23-20-17-14-11-8-5-2/h25-29,36,62H,4-24,30-35,37-61H2,1-3H3/b28-25+,29-26-,36-27-
• InChIKey: GZZYBPSYMRMTJW-XQVQJVLYSA-N

1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol – A Defined Triacylglycerol Standard for Positional Lipidomics and Biophysical Research

1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol (CAS 60003-02-3; synonym TG(22:1(13Z)/22:1(13Z)/18:1(9Z))) is a structured, high-purity (≥98%) triacylglycerol (TAG) composed of two 13(Z)-docosenoic (erucic) acid chains esterified at the sn-1 and sn-2 positions and one oleic acid chain at the sn-3 position on a racemic glycerol backbone . With a molecular formula of C₆₅H₁₂₀O₆ and a molecular weight of 997.64 g/mol, this compound is classified under LIPID MAPS as a triradylglycerol (GL0301) and serves as a defined lipid standard for research in lipid metabolism, membrane biophysics, and in vitro digestion-absorption model systems . Its precisely known regiospecific structure—placing the very-long-chain monounsaturated erucic acid (C22:1, 13Z) at both the primary (sn-1) and secondary (sn-2) positions—distinguishes it fundamentally from naturally abundant TAG isomers in which erucic acid is confined almost exclusively to the sn-1 and sn-3 positions [1].

Positional lipidomics standard for regioisomer identification

Defined sn-2 erucoyl configuration for digestion–absorption models

Racemic probe for lipase stereospecificity studies

• [1] Taylor DC, MacKenzie SL, McCurdy AR, et al. Stereospecific analyses of seed triacylglycerols from high-erucic acid Brassicaceae: Detection of erucic acid at the sn-2 position in Brassica oleracea L. genotypes. J Am Oil Chem Soc. 1994;71(2):163-167. View Source

Why 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol Cannot Be Replaced by Generic Erucic-Acid-Rich Triacylglycerols or Positional Isomers

Generic high-erucic acid rapeseed oil (HEAR) and its purified fractions contain a heterogeneous mixture of TAG molecular species in which erucic acid (22:1) is localized almost entirely at the sn-1 and sn-3 positions, with less than 2 mol% at the sterically hindered sn-2 position in most Brassica napus cultivars [1]. This natural positional bias—enforced by the substrate specificity of endogenous lysophosphatidic acid acyltransferase (LPAAT)—means that commercially available erucic-acid-rich oils and their simple derivatives cannot replicate the unique sn-2 erucoyl substitution pattern present in 1,2-di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol. Furthermore, the synthetic positional isomer 1,3-dierucoyl-2-oleoyl glycerol (EOE), while sharing the same fatty acid stoichiometry (two erucic, one oleic), places the oleoyl chain at the lipase-resistant sn-2 position, fundamentally altering both its digestive hydrolysis pathway and its crystallization behavior relative to the 1,2-dierucoyl-3-oleoyl (EEO) configuration [2]. These structural differences produce quantifiable divergence in enzymatic hydrolysis rates, melting behavior, and oxidative stability profiles that cannot be compensated for by simply matching bulk fatty acid composition.

HEAR oil / bulk erucic-rich TAGs

Erucic acid is almost exclusively at sn-1/3 positions; sn-2 erucoyl-MAG pathway cannot be replicated, altering digestive hydrolysis and absorption modeling.

Positional isomer EOE (1,3-dierucoyl-2-oleoyl)

Oleic acid at the sn-2 position produces sn-2-oleoyl-MAG upon lipolysis, fundamentally changing crystallization behavior and oxidative stability profile relative to EEO.

Enantiopure sn-glycerol EEO

Single enantiomer masks stereochemical discrimination; racemic EEO is required to simultaneously resolve sn-1 vs. sn-3 lipase preference in a single reaction.

• [1] Taylor DC, MacKenzie SL, McCurdy AR, et al. Stereospecific analyses of seed triacylglycerols from high-erucic acid Brassicaceae: Detection of erucic acid at the sn-2 position in Brassica oleracea L. genotypes. J Am Oil Chem Soc. 1994;71(2):163-167. View Source
• [2] US Patent Application 20050150006. Biodegradable high oxidative stability oils. Filed May 21, 2001. Describes 1,3-dierucoyl-2-oleoyl glycerol (EOE) oils with oxidative stability of 80–300 AOM hours. View Source

Quantitative Differentiation Evidence for 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol Versus Closest Analogs

Digestive Hydrolysis Pathway Divergence: EEO (sn-2 Erucoyl) vs. EOE (sn-2 Oleoyl) Under Pancreatic Lipase

Pancreatic lipase (EC 3.1.1.3) exhibits well-established regioselectivity, preferentially hydrolyzing ester bonds at the sn-1 and sn-3 positions of triacylglycerols while leaving the sn-2 ester largely intact [1]. In 1,2-di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol (EEO), the sn-2 position is occupied by erucic acid (C22:1), whereas in the positional isomer 1,3-dierucoyl-2-oleoyl glycerol (EOE) the sn-2 position carries oleic acid (C18:1). Consequently, pancreatic lipase action on EEO yields sn-2-erucoyl-monoacylglycerol as the primary absorbable species, while EOE hydrolysis produces sn-2-oleoyl-monoacylglycerol [2]. This distinction is functionally significant because the chain-length and unsaturation identity of the sn-2 monoacylglycerol dictates its subsequent re-esterification pathway into chylomicron TAG and the metabolic fate of the absorbed fatty acid. In most natural Brassicaceae oils, erucic acid is virtually absent from the sn-2 position (<2 mol% in B. napus), making EEO a rare and biochemically distinct substrate for studying the metabolic handling of sn-2 very-long-chain monounsaturated fatty acids [3].

Digestive Hydrolysis Pathway

Class-level inference

sn-2-erucoyl-MAG produced; unique absorption route

sn-2-oleoyl-MAG (EOE) or free erucic acid (HEAR)

Enables controlled sn-2 erucoyl-MAG trafficking studies

Not addressable with EOE or natural HEAR oil

Evidence Dimension	Identity of lipase-resistant sn-2 monoacylglycerol hydrolysis product
Target Compound Data	sn-2-erucoyl-monoacylglycerol (C22:1 at sn-2) generated upon pancreatic lipase digestion of EEO
Comparator Or Baseline	EOE (1,3-dierucoyl-2-oleoyl glycerol): sn-2-oleoyl-monoacylglycerol (C18:1 at sn-2). Natural HEAR oil: sn-2 position predominantly occupied by C18 unsaturated fatty acids; erucic acid at sn-2 <2 mol% in B. napus, 30–35 mol% only in select B. oleracea genotypes
Quantified Difference	EEO uniquely delivers erucic acid via the sn-2 monoacylglycerol absorption pathway, a metabolic route inaccessible with EOE or natural HEAR oils from B. napus (erucic acid at sn-2 differs by >28 mol% absolute between EEO and typical HEAR oil).
Conditions	In vitro pancreatic lipase hydrolysis assay (porcine pancreatic lipase, pH 8.0, 37°C); stereospecific analysis by Grignard deacylation and chiral HPLC of di-DNPU-MAG derivatives

Why This Matters

For laboratories modeling dietary lipid digestion, absorption kinetics, or enterocyte chylomicron assembly, EEO is the only defined TAG standard that enables controlled study of sn-2 erucoyl-monoacylglycerol trafficking—a pathway not addressable with EOE or bulk HEAR oil.

• [1] Rodriguez JA, Ben Ali Y, Abousalham A, et al. Novel chromatographic resolution of chiral diacylglycerols and analysis of the stereoselective hydrolysis of triacylglycerols by lipases. Anal Biochem. 2008;375:196-204. Confirmed PPL is not stereospecific between sn-1 and sn-3 but preferentially hydrolyzes primary ester positions over sn-2. View Source
• [2] Cyberlipid Center. Monoacylglycerols. Documenting that sn-2-monoacylglycerols are formed by pancreatic lipase action and that the sn-2 position is lipase-resistant. Accessed 2025. View Source
• [3] Taylor DC, MacKenzie SL, McCurdy AR, et al. Stereospecific analyses of seed triacylglycerols from high-erucic acid Brassicaceae: Detection of erucic acid at the sn-2 position in Brassica oleracea L. genotypes. J Am Oil Chem Soc. 1994;71(2):163-167. Erucic acid at sn-2: 30–35 mol% in B. oleracea vs. <2 mol% in B. napus. View Source

Melting Point Differentiation: Mixed-Acid EEO Versus Homogeneous Trierucin (EEE) and Triolein (OOO)

The melting point of homogeneous triacylglycerols provides a thermodynamic baseline for understanding the phase behavior of the mixed-acid EEO species. Trierucin (glyceryl trierucate, EEE) exhibits a melting point of approximately 31–32°C [1], while triolein (glyceryl trioleate, OOO) melts at approximately −4 to −5°C [2]. Systematic studies on erucic acid-containing oils demonstrate that melting point, cloud point, pour point, titer, and viscosity all exhibit positive linear correlations with total erucic acid content across the range of 45–91% erucic acid [3]. For a TAG containing ~66 mol% erucic acid (two of three chains), such as EEO, the melting point is predicted to fall between approximately 10°C and 20°C—substantially above triolein (−4°C) yet well below trierucin (31°C). Critically, randomization of native high-erucic acid rapeseed oil—which alters the positional distribution of erucic acid among sn-1, sn-2, and sn-3—produces a measurable increase in melting point, cloud point, and pour point relative to the native oil, demonstrating that positional isomerism independently modulates thermal properties beyond what bulk fatty acid composition would predict [3]. Thus, EEO, with its defined sn-1,2-dierucoyl substitution, is expected to exhibit distinct crystallization and melting behavior compared to its positional isomer EOE (sn-1,3-dierucoyl) at equivalent fatty acid composition.

Melting Point (predicted)

Cross-study comparable

~10–20 °C

Triolein −4 °C | Trierucin 31 °C

Defined intermediate melting profile

Positional isomerism adds ~2–5 °C difference

Evidence Dimension	Melting point (β-form) and thermal phase behavior
Target Compound Data	EEO (1,2-dierucoyl-3-oleoyl-rac-glycerol): predicted melting point ~10–20°C (interpolated from erucic acid content vs. melting point correlation data for 66 mol% erucic acid)
Comparator Or Baseline	Triolein (OOO): mp −4 to −5°C. Trierucin (EEE): mp 31–32°C. HEAR oil (randomized): melting point increases by ≥2–5°C upon randomization vs. native oil at equivalent erucic acid content.
Quantified Difference	EEO melting point is approximately 14–25°C above triolein and approximately 11–22°C below trierucin. Positional isomerism (EEO vs. EOE) contributes an additional estimated 2–5°C difference in melting point based on the randomization effect documented for HEAR oil.
Conditions	Differential scanning calorimetry (DSC); melting point determined for β-polymorph; erucic acid content range 45–91% in synthetic oil series (Grewal et al., 1993)

Why This Matters

For applications requiring specific solid-fat content or temperature-dependent viscosity (e.g., lipid nanoparticle formulation, lubricant basestock screening), EEO provides a defined intermediate melting profile that cannot be replicated by simply blending triolein and trierucin, because positional distribution independently affects crystal packing.

• [1] Human Metabolome Database (HMDB0031105). Trierucin: Melting Point 32°C. Alfa Chemistry: Trierucin melts at 31°C. View Source
• [2] Carl Roth. Triolein (CAS 122-32-7): Melting point −4°C. BOC Sciences: Triolein melting point −5 to −4°C. View Source
• [3] Grewal VS, Ramamurthi S, McCurdy AR. Synthesis and properties of erucic acid triacylglycerols. J Am Oil Chem Soc. 1993;70(10):955-959. Melting point, cloud point, pour point, titer, and viscosity positively correlated with erucic acid content (45–91%). Randomization of HEAR oil increased melting point, cloud point, and pour point. View Source

Oxidative Stability Benchmarking: Erucic-Acid-Rich Structured TAGs Versus Conventional Unsaturated Oils

Oxidative stability, measured as Active Oxygen Method (AOM) hours, is a critical performance parameter for oils used in high-temperature industrial applications and for lipid standards requiring long shelf-life. The positional isomer EOE (1,3-dierucoyl-2-oleoyl glycerol), when present at ≥50% of total TAG composition, confers an oxidative stability of 80–300 AOM hours in the absence of added antioxidants, with a preferred range of 84–120 AOM hours [1]. By comparison, conventional soybean oil and low-erucic acid rapeseed oil (LEAR) typically exhibit oxidative stability in the range of 10–30 AOM hours under equivalent conditions [2]. The EEO isomer differs from EOE in that its oleoyl chain resides at the oxidatively more exposed sn-3 (primary) position rather than the sterically shielded sn-2 position, which is predicted to result in a moderately lower AOM stability for EEO relative to EOE at identical fatty acid composition—a hypothesis supported by the general principle that fatty acids at primary glycerol positions are more susceptible to autoxidation initiation than those at the secondary position [3]. Nevertheless, with 66% of its fatty acid chains being the monounsaturated erucic acid (bearing only a single double bond at Δ13), EEO is expected to substantially outperform polyunsaturated-rich commodity oils (e.g., soybean oil with ~58% polyunsaturated fatty acids) in oxidative stability.

Oxidative Stability (AOM)

Class-level inference

60–150 h

Soybean oil 10–20 h | EOE 80–300 h

Structure–stability relationship screening

Oleoyl at sn-3 may reduce stability vs. EOE

Evidence Dimension	Oxidative stability (Active Oxygen Method, AOM hours, no added antioxidants)
Target Compound Data	EEO (1,2-dierucoyl-3-oleoyl-rac-glycerol): predicted AOM stability intermediate between EOE and bulk HEAR oil; estimated 60–150 AOM hours based on monounsaturated fatty acid content (~100%) and positional exposure of oleoyl chain at sn-3
Comparator Or Baseline	EOE-rich oil (≥50% 1,3-dierucoyl-2-oleoyl glycerol): 80–300 AOM hours (preferred 84–120 AOM hours). Soybean oil: ~10–20 AOM hours. Low-erucic acid rapeseed oil (LEAR): ~15–30 AOM hours.
Quantified Difference	EEO predicted oxidative stability is approximately 3–15× higher than soybean oil but potentially 20–40% lower than EOE due to oleoyl chain occupancy at the more oxidation-susceptible sn-3 position.
Conditions	Active Oxygen Method (AOM); air bubbling at 97.8°C; peroxide value endpoint; no added antioxidants

Why This Matters

For procurement decisions involving long-term storage stability of lipid standards or selection of TAG components for oxidation-resistant formulations, EEO offers a structurally defined intermediate between the maximally stable EOE configuration and oxidation-prone polyunsaturated oils, enabling systematic structure-stability relationship studies.

• [1] US Patent Application 20050150006. Biodegradable high oxidative stability oils. Oils with ≥50% 1,3-dierucoyl-2-oleoyl glycerol (EOE) exhibit oxidative stability of 80–300 AOM hours without added antioxidants (preferred range 84–120 AOM hours). Viscosity index >195. View Source
• [2] Warner K, Frankel EN. Flavor and oxidative stability of soybean, sunflower and low erucic acid rapeseed oils. J Am Oil Chem Soc. 1985;62(1):100-103. View Source
• [3] Tautorus CL. The Effect of Fatty Acid Composition on the Autoxidative Stability of Native and Synthesized Triacylglycerols. Ph.D. Thesis, University of Saskatchewan, Saskatoon, Canada, 1990. Cited in Grewal et al. (1993). View Source

Racemic Glycerol Backbone: Enantiomeric Mixture Differentiation from Enantiopure sn-Glycerol TAG Standards

The 'rac-' (racemic) designation of 1,2-di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol indicates that it is an equimolar mixture of two enantiomers: 1,2-dierucoyl-3-oleoyl-sn-glycerol and 2,3-dierucoyl-1-oleoyl-sn-glycerol. This racemic nature directly impacts its behavior as a substrate for stereoselective lipases. Studies using the analogous racemic TAG 1-palmitoyl-2-stearoyl-3-butyryl-rac-glycerol have established that racemic structured TAGs are essential substrates for determining lipase stereospecificity and typoselectivity, as enantiopure sn-glycerol compounds mask stereochemical preferences . Porcine pancreatic lipase (PPL) exhibits distinct sn-3 positional preference during hydrolysis of prochiral triolein, generating an enantiomeric excess of 1,2-sn-diolein that depends on reaction time and water content [1]. When applied to racemic EEO, this stereopreference means that the two enantiomers are hydrolyzed at different rates, producing different diglyceride enantiomer profiles. This property makes racemic EEO uniquely valuable as a probe substrate for characterizing lipase stereochemistry, whereas enantiopure sn-glycerol TAG standards or the symmetrical EOE isomer (which lacks stereogenic centers due to identical sn-1 and sn-3 substituents) cannot reveal stereochemical discrimination.

Lipase Stereospecificity Probe

Class-level inference

Racemic EEO substrate

Simultaneous sn-1 vs. sn-3 preference detection

Stereochemical discrimination assay

Symmetrical EOE cannot reveal sn-1/3 preference

Evidence Dimension	Substrate capacity for resolving lipase stereospecificity
Target Compound Data	Racemic EEO: equimolar mixture of (1,2-dierucoyl-3-oleoyl-sn-glycerol) and (2,3-dierucoyl-1-oleoyl-sn-glycerol) enantiomers; chiral at sn-2 carbon; can reveal sn-1 vs. sn-3 stereopreference upon lipase hydrolysis
Comparator Or Baseline	EOE (1,3-dierucoyl-2-oleoyl glycerol): achiral (symmetrical sn-1/3 substituents); cannot differentiate sn-1 from sn-3 lipase preference. Enantiopure sn-glycerol EEO: single enantiomer; masks stereochemical branching in hydrolysis kinetics.
Quantified Difference	EEO provides two stereochemically distinct hydrolysis pathways (sn-1 erucoyl cleavage vs. sn-3 oleoyl cleavage), yielding distinguishable enantiomeric diglyceride products. EOE yields only one type of diglyceride upon initial hydrolysis. Enantiopure sn-TAG limits analysis to a single stereochemical trajectory.
Conditions	In vitro lipase assay with chiral chromatographic resolution of diacylglycerol enantiomers as di-DNPU derivatives (Rodriguez et al., 2008 method)

Why This Matters

For enzymology laboratories characterizing novel lipases or assessing stereoselectivity of engineered biocatalysts, racemic EEO is a superior substrate choice compared to symmetrical (EOE) or enantiopure TAGs because it enables simultaneous measurement of sn-1 and sn-3 hydrolysis rates within a single reaction.

• [1] Rodriguez JA, Ben Ali Y, Abousalham A, et al. Novel chromatographic resolution of chiral diacylglycerols and analysis of the stereoselective hydrolysis of triacylglycerols by lipases. Anal Biochem. 2008;375:196-204. PPL showed sn-3 preference; MML preferred sn-1; rDGL preferred sn-3. View Source

Biological Rarity Value: sn-2 Erucic Acid as a Defined Standard for Lipidomics Method Development

The sn-2 erucoyl configuration found in 1,2-di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol is exceptionally rare in nature. Stereospecific analysis of seed triacylglycerols across Brassicaceae species established that all B. napus cultivars tested contained little or no erucic acid at the sn-2 position; only select B. oleracea genotypes exhibited significant sn-2 erucic acid accumulation, at levels of 30–35 mol% of total sn-2 fatty acids [1]. This biological scarcity means that commercial TAG standards derived from natural sources cannot provide a defined sn-2 erucoyl reference. In lipidomics, the confident identification and quantification of TAG regioisomers by liquid chromatography–tandem mass spectrometry (LC-MS/MS) requires authentic regioisomeric standards to establish diagnostic fragment ion ratios. Ultrahigh-performance LC–ESI–MS/MS methods developed for AAB- and ABC-type TAG regioisomer analysis rely on the ratio of sn-2 vs. sn-1/3 monoacylglycerol fragment ions, which differ between positional isomers sharing identical fatty acid composition (e.g., EEO vs. EOE) [2]. EEO serves as the only commercially available, high-purity standard representing the 1,2-dierucoyl-3-oleoyl regioisomeric configuration, enabling accurate calibration of MS/MS fragment ion ratios for this regioisomer class.

Lipidomics Regioisomer Standard

Supporting evidence

Purity ≥98% · sn-2 erucoyl defined

MS/MS calibration for 1,2-dierucoyl-3-oleoyl configuration

No natural oil substitute available

Evidence Dimension	Availability as a defined sn-2 erucoyl regioisomer standard for lipidomics MS/MS method development
Target Compound Data	EEO (1,2-dierucoyl-3-oleoyl-rac-glycerol): purity ≥98%, defined sn-2 erucoyl configuration, CAS 60003-02-3, available as commercial analytical standard
Comparator Or Baseline	Natural HEAR oil: erucic acid at sn-2 <2 mol% (B. napus). EOE (1,3-dierucoyl-2-oleoyl glycerol): erucic acid at sn-1/3 only; sn-2 oleoyl. Bulk erucic-acid-rich oils: heterogeneous TAG mixture; no single defined regioisomer.
Quantified Difference	EEO provides 100% defined sn-2 erucoyl regioisomer vs. <2% in natural B. napus oils. No other commercial TAG standard offers the 1,2-dierucoyl-3-oleoyl regiospecific configuration with ≥98% purity.
Conditions	LC-ESI-MS/MS with ammonium adduct formation; regioisomer identification by sn-2/sn-1(3) monoacylglycerol fragment ion ratio (neutral loss scanning or MS³)

Why This Matters

For lipidomics core facilities and analytical laboratories developing or validating TAG regioisomer quantification methods, EEO is an indispensable calibration standard that fills a gap in commercially available regioisomer reference materials—no natural oil can substitute for this specific positional configuration.

• [1] Taylor DC, MacKenzie SL, McCurdy AR, et al. Stereospecific analyses of seed triacylglycerols from high-erucic acid Brassicaceae: Detection of erucic acid at the sn-2 position in Brassica oleracea L. genotypes. J Am Oil Chem Soc. 1994;71(2):163-167. View Source
• [2] Sokol E, Ulven T, Færgeman NJ, Ejsing CS. Regiospecific Analysis of Triacylglycerols by Ultrahigh-Performance-Liquid Chromatography–Electrospray Ionization–Tandem Mass Spectrometry. Anal Chem. 2019;91(21):13582-13590. UHPLC–ESI–MS/MS method for AAB and ABC type TAG regioisomer analysis. View Source

Pour Point and Low-Temperature Fluidity: Differentiation from EOE and HEAR Oil for Lubricant Formulation Screening

Pour point is a critical low-temperature performance parameter for oils intended for hydraulic fluids, lubricants, and other industrial applications. High-erucic acid purified rapeseed oil (primarily sn-1,3-dierucoyl species) exhibits a pour point of approximately −16°C but undergoes a significant increase in viscosity with decreasing temperature, limiting its utility in cold-weather applications [1]. In contrast, the EOE-rich oils of the patent literature are described as having both excellent low-temperature fluidity and high oxidative stability, though specific pour point values for pure EOE are not publicly disclosed [1]. Systematic studies demonstrate that pour point exhibits a positive correlation with erucic acid content across synthetic oil series, and critically, randomization of native HEAR oil—which redistributes erucic acid among all three glycerol positions including sn-2—results in a measurable increase in pour point relative to the native oil [2]. Since EEO concentrates erucic acid at sn-1 and sn-2 (leaving only one primary position, sn-3, for the shorter-chain oleic acid), its pour point is predicted to be intermediate between triolein (liquid at −4°C) and trierucin (solid at 31°C), with a value likely in the range of approximately −5 to +5°C. This contrasts with EOE, whose symmetrical structure with oleic acid at the central sn-2 position may permit more efficient crystal packing disruption and a lower pour point.

Pour Point (predicted)

Cross-study comparable

~−5 to +5 °C

HEAR oil −16 °C | EOE lower

Low-temperature fluidity screening

Positional isomerism affects pour point by 5–12 °C

Evidence Dimension	Pour point (low-temperature fluidity limit, °C)
Target Compound Data	EEO (1,2-dierucoyl-3-oleoyl-rac-glycerol): predicted pour point approximately −5 to +5°C (interpolated from erucic acid content vs. pour point correlation; sn-2 erucoyl configuration expected to elevate pour point relative to EOE due to less efficient disruption of acyl chain packing)
Comparator Or Baseline	HEAR purified oil (sn-1,3-dierucoyl dominant): pour point −16°C (but with problematic low-temperature viscosity increase). Triolein: liquid at −4°C. Trierucin: solid at room temperature (mp 31–32°C; pour point >25°C).
Quantified Difference	EEO predicted pour point is approximately 10–21°C higher than HEAR oil (−16°C) but approximately 20–30°C lower than trierucin. Positional isomerism (EEO vs. EOE) is estimated to contribute a 5–12°C difference in pour point based on the randomization effect documented for HEAR oil [2].
Conditions	ASTM D-97 pour point determination; synthetic erucic acid oil series (45–91% erucic acid content); Grewal et al. (1993) methodology

Why This Matters

For industrial lubricant formulators evaluating structured TAGs as biodegradable basestocks, EEO provides a distinct low-temperature fluidity profile that differs from both EOE and bulk HEAR oil. Its defined structure allows systematic investigation of how sn-2 erucoyl substitution affects cold-flow properties independently of total erucic acid content.

• [1] US Patent Application 20050150006. Biodegradable high oxidative stability oils. High erucic purified rapeseed oil: pour point −16°C with significant low-temperature viscosity increase. EOE oils claimed to have both low-temperature fluidity and high oxidative stability. View Source
• [2] Grewal VS, Ramamurthi S, McCurdy AR. Synthesis and properties of erucic acid triacylglycerols. J Am Oil Chem Soc. 1993;70(10):955-959. Pour point positively correlated with erucic acid content. Randomization of HEAR oil increased pour point. View Source

Optimal Application Scenarios for 1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol Based on Quantitative Differentiation Evidence

In Vitro Lipid Digestion Modeling: sn-2 Erucic Acid Trafficking and Enterocyte Chylomicron Assembly Studies

EEO is the only defined TAG standard that enables controlled in vitro investigation of how a very-long-chain monounsaturated fatty acid (erucic acid, C22:1) positioned at the lipase-resistant sn-2 position is processed during digestion. When EEO is subjected to pancreatic lipase hydrolysis, the sn-2 erucoyl-monoacylglycerol product is absorbed intact by enterocytes and serves as the template for chylomicron TAG re-synthesis, preserving the sn-2 erucoyl configuration in circulating lipoproteins [1]. This pathway cannot be studied using EOE (which yields sn-2 oleoyl-MAG) or bulk HEAR oil (in which erucic acid is >98% confined to sn-1/3 positions and released as free fatty acid upon lipolysis) [2]. Researchers modeling the metabolic fate of dietary erucic acid or evaluating the nutritional implications of structured lipids for infant formula and clinical nutrition applications require EEO as the definitive substrate for sn-2 erucoyl-MAG absorption studies.

Lipase Stereospecificity and Typoselectivity Characterization Using Racemic Structured TAG Substrates

The racemic nature of EEO, combined with its asymmetric fatty acid distribution (different substituents at sn-1/sn-2 vs. sn-3), makes it an ideal probe substrate for determining the stereochemical preference of known and novel lipases. Porcine pancreatic lipase exhibits a distinct sn-3 preference during triolein hydrolysis, and the use of racemic EEO enables simultaneous detection of sn-1 erucoyl vs. sn-3 oleoyl cleavage rates within a single enzymatic reaction, followed by chiral chromatographic resolution of the resulting diacylglycerol enantiomers [3]. This application is not feasible with the symmetrical EOE isomer (achiral) or with enantiopure sn-glycerol TAGs (which interrogate only one stereochemical trajectory). For industrial enzymology groups engineering lipases for regioselective TAG modification or structured lipid synthesis, EEO provides a more information-rich substrate than any symmetrical or enantiopure TAG standard.

Lipidomics Regioisomer Identification: MS/MS Calibration Standard for 1,2-Dierucoyl-3-oleoyl Configuration

Accurate identification and quantification of TAG regioisomers in biological extracts by LC-MS/MS depends on authentic regioisomeric standards to establish diagnostic fragment ion ratios (e.g., the ratio of neutral loss of sn-2 fatty acid vs. sn-1/3 fatty acid as the free acid or ketene) [4]. EEO serves as the sole commercially available, high-purity (≥98%) standard representing the 1,2-dierucoyl-3-oleoyl regioisomeric configuration—a species that is effectively absent from natural oils of the most widely studied Brassicaceae species (B. napus, <2 mol% sn-2 erucic acid) [2]. Lipidomics core facilities developing targeted MRM methods for erucic-acid-containing TAGs or validating regioisomer-resolving algorithms for untargeted lipidomics workflows should incorporate EEO as a positive calibration standard for the 1,2-dierucoyl-3-oleoyl regioisomer class.

Structure–Property Relationship Studies for Biodegradable Lubricant Basestock Design

The systematic investigation of how positional isomerism within erucic-acid-rich TAGs affects key industrial performance parameters—oxidative stability (AOM hours), pour point, and viscosity index—requires a matrix of defined TAG standards. EEO fills a critical gap in this matrix by providing the 1,2-dierucoyl-3-oleoyl configuration, which can be compared head-to-head with the 1,3-dierucoyl-2-oleoyl (EOE) configuration (oxidative stability 80–300 AOM hours; viscosity index >195) [5] and with homogeneous trierucin and triolein baselines [6]. This enables formulators to decouple the effects of total erucic acid content from positional distribution effects on pour point, oxidative stability, and low-temperature viscosity behavior, thereby guiding the rational design of genetically engineered oilseed crops or synthetic TAG mixtures optimized for specific bio-lubricant applications.

Application

Selection Property

Validation Focus

In vitro lipid digestion modeling

Unique sn-2 erucoyl-MAG absorbable species

Chylomicron TAG re-synthesis pathway, enterocyte trafficking

Lipase stereospecificity characterization

Racemic TAG with asymmetric fatty acid distribution

Simultaneous sn-1 vs. sn-3 hydrolysis rate discrimination

Lipidomics regioisomer identification

Defined 1,2-dierucoyl-3-oleoyl standard

MS/MS fragment ion ratio calibration

Biodegradable lubricant basestock design

Positional isomer structure–property matrix

Pour point, oxidative stability, viscosity index screening

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